Cas no 36536-46-6 ((+/-)-b-butyrolactone)

• Product Name: (+/-)-b-butyrolactone
• CAS No: 36536-46-6
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 921430
• PubChem ID: 18303
• Update Time: 2025-04-19

(+/-)-b-butyrolactone Chemical and Physical Properties

Names and Identifiers

• (+/-)-b-butyrolactone
• Β-BUTYROLACTONE
• (+/-)-β-Butyrolactone
• (±)-beta-Butyrolactone
• 4-methyloxetan-2-one
• RAC-.BETA.-BUTYROLACTONE
• Tox21_201253
• 2-Oxetanone, 4-methyl-
• beta-Butyrolactone, analytical standard
• NCGC00091733-01
• EN300-6940117
• .beta.-Butyrolactone
• EINECS 253-093-7
• beta-Methyl-beta-propiolactone
• DB-243105
• (1)-4-Methyloxetan-2-one
• NCGC00091733-02
• MFCD12827426
• CS-0377913
• 4-METHYL-2-OXETANONE
• beta-Butyrolakton [Czech]
• DTXSID1020223
• SY051647
• BETA-BUTYROLACTONE [IARC]
• (4R)-4-methyloxetan-2-one
• beta-Butyrolactone, 98%
• 3068-88-0
• b-Butyrolactone
• (+/-)-.BETA.-BUTYROLACTONE
• beta-Butyrolactone
• NCGC00258805-01
• B0901
• (+/-)-.BETA.-METHYLPROPIOLACTONE
• NS00022032
• NCGC00256595-01
• Q27155863
• .beta.-Butyrolakton
• UNII-8BB68V31MT
• MFCD00005170
• 3-Hydroxybutyric acid beta-lactone
• Butanoic acid, 3-hydroxy-, beta-lactone
• Hydroxybutyric acid lactone
• BETABUTYROLACTONE
• beta-Methylpropiolactone
• CCRIS 111
• 3-Hydroxybutanoic acid, .beta.-lactone
• 3-Hydroxybutyric acid lactone
• C19201
• CAS-3068-88-0
• Tox21_302988
• DTXCID50223
• DL-.beta.-Butyrolactone
• J-018058
• EINECS 221-330-3
• SY310635
• 36536-46-6
• racemic beta-butyrolactone
• NS00089056
• AT19323
• (R)-4-Methyloxetan-2-one
• 8BB68V31MT
• CHEBI:82296
• beta -butyrolactone
• 3-Hydroxybutyric acid, .beta.-lactone
• beta-Butyrolakton
• AKOS015955924
• 3-Hydroxybutanoic acid, beta-lactone
• CHEMBL1361205

• Inchi： 1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3
• InChI Key： GSCLMSFRWBPUSK-UHFFFAOYSA-N
• SMILES： O1C(CC1C)=O

Computed Properties

• Exact Mass: 86.03678
• Monoisotopic Mass: 86.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 77.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0.3

Experimental Properties

• Density: 0.9974 (rough estimate)
• Melting Point: -43.5°C
• Boiling Point: 98.74°C (rough estimate)
• Flash Point: 34.1°C
• Refractive Index: 1.4500 (estimate)
• PSA: 26.3